Cas no 2374-68-7 (1-Butanesulfonic acid,ethyl ester)

• Product Name: 1-Butanesulfonic acid,ethyl ester
• CAS No: 2374-68-7
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 264813
• PubChem ID: 142758
• Update Time: 2025-04-19

1-Butanesulfonic acid,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonic acid,ethyl ester
• ethyl butane-1-sulfonate
• Ethyl 1-butanesulfonate
• 1-Butanesulfonic acid, ethyl ester
• DTXSID40178414
• SCHEMBL2382465
• 2374-68-7

• Inchi： 1S/C6H14O3S/c1-3-5-6-10(7,8)9-4-2/h3-6H2,1-2H3
• InChI Key： VISYFZOBUOWVCA-UHFFFAOYSA-N
• SMILES： S(CCCC)(=O)(=O)OCC

Computed Properties

• Exact Mass: 166.06642
• Monoisotopic Mass: 166.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.072
• Boiling Point: 261.3°Cat760mmHg
• Flash Point: 111.8°C
• Refractive Index: 1.434
• PSA: 43.37

1-Butanesulfonic acid,ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature